Cas no 1706437-97-9 (1-Bromo-2-methyl-indolizine-3-carboxylic acid methyl ester)

• Product Name: 1-Bromo-2-methyl-indolizine-3-carboxylic acid methyl ester
• CAS No: 1706437-97-9
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 5220150
• Update Time: 2025-11-02

1-Bromo-2-methyl-indolizine-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-methyl-indolizine-3-carboxylic acid methyl ester
• 3-Indolizinecarboxylic acid, 1-bromo-2-methyl-, methyl ester

• Inchi： 1S/C11H10BrNO2/c1-7-9(12)8-5-3-4-6-13(8)10(7)11(14)15-2/h3-6H,1-2H3
• InChI Key： OWCCXXYPYUNXTR-UHFFFAOYSA-N
• SMILES： C1(Br)=C2N(C=CC=C2)C(C(OC)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Indolizines

Additional information on 1-Bromo-2-methyl-indolizine-3-carboxylic acid methyl ester

Exploring the Versatile Applications of 1-Bromo-2-methyl-indolizine-3-carboxylic acid methyl ester (CAS No. 1706437-97-9)

1-Bromo-2-methyl-indolizine-3-carboxylic acid methyl ester (CAS No. 1706437-97-9) is a specialized indolizine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the heterocyclic organic compounds family, characterized by its unique brominated indolizine core and ester functional group. Researchers are particularly interested in its potential as a building block for drug discovery and material science applications.

The molecular structure of 1-Bromo-2-methyl-indolizine-3-carboxylic acid methyl ester features a bromine substituent at the 1-position and a methyl ester group at the 3-position, making it an excellent candidate for palladium-catalyzed coupling reactions. This property aligns with current trends in green chemistry and atom-efficient synthesis, which are hot topics in modern organic chemistry. The compound's molecular weight of 268.12 g/mol and moderate polarity make it suitable for various medicinal chemistry applications.

In pharmaceutical research, 1-Bromo-2-methyl-indolizine-3-carboxylic acid methyl ester serves as a key intermediate for developing potential therapeutic agents. The indolizine scaffold is known to exhibit diverse biological activities, including anti-inflammatory and antimicrobial properties. Recent studies have explored its derivatives for neurological disorder treatments, a rapidly growing area of interest in drug development. The compound's structural versatility allows for modifications that can enhance bioavailability and target specificity.

The synthesis of 1-Bromo-2-methyl-indolizine-3-carboxylic acid methyl ester typically involves multi-step organic reactions starting from readily available precursors. Current optimization efforts focus on improving reaction yields and reducing environmental impact, addressing the growing demand for sustainable chemical processes. The compound's crystalline nature and moderate solubility in common organic solvents make it relatively easy to handle in laboratory settings.

Analytical characterization of 1-Bromo-2-methyl-indolizine-3-carboxylic acid methyl ester typically employs NMR spectroscopy, mass spectrometry, and HPLC analysis. These techniques confirm the compound's structural integrity and chemical purity, which are critical for research applications. The growing interest in quality control standards for research chemicals has increased demand for thoroughly characterized compounds like this one.

Market trends indicate rising demand for specialized indolizine derivatives like 1-Bromo-2-methyl-indolizine-3-carboxylic acid methyl ester, particularly from contract research organizations and academic institutions. The compound's applications in developing novel bioactive molecules position it as a valuable asset in drug discovery pipelines. Recent patent filings related to indolizine-based compounds suggest continued commercial interest in this chemical space.

Storage and handling of 1-Bromo-2-methyl-indolizine-3-carboxylic acid methyl ester require standard laboratory precautions. The compound should be kept in airtight containers under cool, dry conditions to maintain stability. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when handling, in line with current laboratory safety protocols.

Future research directions for 1-Bromo-2-methyl-indolizine-3-carboxylic acid methyl ester may explore its potential in material science applications, particularly in developing organic electronic materials. The compound's conjugated π-system and modifiable functional groups make it interesting for optoelectronic device research. This aligns with the growing field of organic semiconductors and flexible electronics, which are currently receiving substantial research funding worldwide.

For researchers seeking high-purity 1-Bromo-2-methyl-indolizine-3-carboxylic acid methyl ester, several specialty chemical suppliers offer the compound with comprehensive analytical certificates. The availability of custom synthesis services has also increased, allowing for tailored quantities and specific isotopic labeling when required for advanced research applications.

The scientific community continues to investigate new synthetic routes to 1-Bromo-2-methyl-indolizine-3-carboxylic acid methyl ester that emphasize catalytic efficiency and waste minimization. These developments reflect the broader shift toward sustainable chemistry practices while maintaining the high standards required for pharmaceutical intermediates. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutic agents and functional materials.